Cas no 641587-28-2 (Pyrrolo[2,3-c]pyrazole,1-ethyl-3-(1-ethylpropyl)-1,4,5,6-tetrahydro-)
641587-28-2 structure
Product Name:Pyrrolo[2,3-c]pyrazole,1-ethyl-3-(1-ethylpropyl)-1,4,5,6-tetrahydro-
CAS No:641587-28-2
MF:C12H21N3
MW:207.315242528915
CID:500324
PubChem ID:5095797
Update Time:2025-04-19
Pyrrolo[2,3-c]pyrazole,1-ethyl-3-(1-ethylpropyl)-1,4,5,6-tetrahydro- Chemical and Physical Properties
Names and Identifiers
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- Pyrrolo[2,3-c]pyrazole,1-ethyl-3-(1-ethylpropyl)-1,4,5,6-tetrahydro-
- Pyrrolo[2,3-c]pyrazole, 1-ethyl-3-(1-ethylpropyl)-1,4,5,6-tetrahydro- (9CI)
- 1-Ethyl-3-(pentan-3-yl)-1,4,5,6-tetrahydropyrrolo[2,3-c]pyrazole
- 641587-28-2
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- Inchi: 1S/C12H21N3/c1-4-9(5-2)11-10-7-8-13-12(10)15(6-3)14-11/h9,13H,4-8H2,1-3H3
- InChI Key: DHQYJMLIPZROMD-UHFFFAOYSA-N
- SMILES: N1(CC)C2=C(CCN2)C(C(CC)CC)=N1
Computed Properties
- Exact Mass: 207.173547683g/mol
- Monoisotopic Mass: 207.173547683g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 203
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 29.8Ų
Pyrrolo[2,3-c]pyrazole,1-ethyl-3-(1-ethylpropyl)-1,4,5,6-tetrahydro- Related Literature
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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